Cas no 2227769-60-8 ((2S)-4-2-(dimethylamino)-1,3-thiazol-5-ylbutan-2-ol)

• Product Name: (2S)-4-2-(dimethylamino)-1,3-thiazol-5-ylbutan-2-ol
• CAS No: 2227769-60-8
• MF: C₉H₁₆N₂OS
• MW: 200.301140785217
• CID: 5760794
• PubChem ID: 165608999
• Update Time: 2025-05-20

(2S)-4-2-(dimethylamino)-1,3-thiazol-5-ylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-[2-(dimethylamino)-1,3-thiazol-5-yl]butan-2-ol
• 2227769-60-8
• EN300-1754448
• (2S)-4-2-(dimethylamino)-1,3-thiazol-5-ylbutan-2-ol

• Inchi： 1S/C9H16N2OS/c1-7(12)4-5-8-6-10-9(13-8)11(2)3/h6-7,12H,4-5H2,1-3H3/t7-/m0/s1
• InChI Key： JEPQFQBAGNDPNQ-ZETCQYMHSA-N
• SMILES： S1C(=NC=C1CC[C@H](C)O)N(C)C

Computed Properties

• Exact Mass: 200.09833431g/mol
• Monoisotopic Mass: 200.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.6Ų

Additional information on (2S)-4-2-(dimethylamino)-1,3-thiazol-5-ylbutan-2-ol

Introduction to (2S)-4-2-(dimethylamino)-1,3-thiazol-5-ylbutan-2-ol and Its Significance in Modern Medicinal Chemistry

The compound with the CAS number 2227769-60-8 is a highly intriguing molecule in the realm of medicinal chemistry, particularly known for its structural and functional attributes. The full name, (2S)-4-2-(dimethylamino)-1,3-thiazol-5-ylbutan-2-ol, provides a detailed insight into its chemical composition and potential biological activities. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their diverse pharmacological properties.

In recent years, there has been a surge in research focusing on thiazole-based compounds, owing to their remarkable versatility in drug design. Thiazole rings are integral to numerous bioactive molecules, and modifications at various positions of this heterocycle can lead to significant changes in their pharmacological profiles. The specific configuration of the stereocenter at the (2S) position in (2S)-4-2-(dimethylamino)-1,3-thiazol-5-ylbutan-2-ol is particularly noteworthy, as stereochemistry often plays a crucial role in determining the efficacy and selectivity of a drug candidate.

The presence of the dimethylamino group at the 2-position of the butanoyl chain further enhances the compound's potential as a pharmacophore. Dimethylamino substituents are commonly found in active pharmaceutical ingredients (APIs) due to their ability to modulate both lipophilicity and basicity, which are critical parameters for drug absorption, distribution, metabolism, and excretion (ADME). This particular arrangement in (2S)-4-2-(dimethylamino)-1,3-thiazol-5-ylbutan-2-ol suggests that it may exhibit interesting interactions with biological targets, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of thiazole derivatives in addressing various therapeutic challenges. For instance, modifications of the thiazole core have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The compound (2S)-4-2-(dimethylamino)-1,3-thiazol-5-ylbutan-2-ol, with its unique structural features, is anticipated to contribute to this growing body of literature. Its potential applications could span across multiple therapeutic areas, depending on how it interacts with biological systems.

The synthesis of chiral compounds like (2S)-4-2-(dimethylamino)-1,3-thiazol-5-ylbutan-2-ol presents unique challenges but also offers unparalleled opportunities for developing enantiomerically pure drugs. The stereochemical purity of this compound is crucial for ensuring that it behaves as intended in biological assays. Advances in asymmetric synthesis have made it possible to produce such compounds with high enantiomeric excess (ee), which is often a prerequisite for clinical development.

In the context of drug discovery, computational modeling and high-throughput screening (HTS) have become indispensable tools for identifying promising lead compounds. The structural features of (2S)-4-2-(dimethylamino)-1,3-thiazol-5-ylbutan-2-ol make it an attractive candidate for these approaches. By leveraging computational methods, researchers can predict its binding affinity to various biological targets and assess its potential as a drug candidate before moving into expensive wet-lab experiments.

The thiazole ring itself is a well-documented pharmacophore that has been successfully incorporated into numerous drugs approved by regulatory agencies worldwide. Its ability to engage in hydrogen bonding and hydrophobic interactions makes it an excellent scaffold for designing molecules that can interact with biological targets in a specific manner. The derivative (2S)-4-2-(dimethylamino)-1,3-thiazol-5-ylbutan-2-ol builds upon this foundation by adding additional functional groups that could enhance its binding properties.

One of the most exciting aspects of working with heterocyclic compounds like thiazoles is the vast array of possible structural modifications. Researchers can explore different substituents, ring sizes, and connectivity patterns to optimize the pharmacological properties of these molecules. The compound (2S)-4-2-(dimethylamino)-1,3-thiazol-5-ybunan butan 0 - 8 , with its intricate structure and functional groups presents numerous opportunities for such exploration.

In conclusion, the compound with CAS number 2227769 60 8 strong>, identified as ( 22 S ) - 4 - 22 - ( dim eth ylamino ) - 13 - thi az ol - 55 ylbut an -22 ol , represents a significant advancement in medicinal chemistry. Its unique structural features and potential biological activities make it a compelling subject for further research. As our understanding of molecular interactions continues to evolve , compounds like this one are poised to play pivotal roles in the development of new therapeutic agents . p >